4-Bromo-3-fluoro-4'-methoxybenzophenone
Overview
Description
4-Bromo-3-fluoro-4’-methoxybenzophenone is a chemical compound with the molecular formula C14H10BrFO2 . It has a molecular weight of 309.13 . The compound appears as a white solid .
Molecular Structure Analysis
The InChI code for 4-Bromo-3-fluoro-4’-methoxybenzophenone is 1S/C14H10BrFO2/c1-18-11-5-2-9 (3-6-11)14 (17)10-4-7-12 (15)13 (16)8-10/h2-8H,1H3 . This code provides a specific description of the compound’s molecular structure.Chemical Reactions Analysis
While the specific chemical reactions involving 4-Bromo-3-fluoro-4’-methoxybenzophenone are not detailed in the searched resources, benzophenone compounds are known to form radicals in the presence of ultraviolet radiation, leading to interesting photochemistry .Physical And Chemical Properties Analysis
4-Bromo-3-fluoro-4’-methoxybenzophenone is a white solid . It has a molecular weight of 309.13 and a molecular formula of C14H10BrFO2 .Scientific Research Applications
Photophysical Property Analysis
This compound is used to study photophysical properties, which are essential for understanding the behavior of materials under light exposure. The 4-Bromo and 3-Fluoro substituents can affect the absorption and emission spectra, making it a valuable compound for developing new photoreactive materials .
Photochemical Reactivity
Researchers utilize 4-Bromo-3-fluoro-4’-methoxybenzophenone to investigate photochemical reactions. These studies can lead to the development of new photo-initiators for polymerization processes or enhance the efficiency of photodynamic therapy in medical applications .
Synthesis of Photoreactive Compounds
The compound serves as a precursor in the synthesis of photoreactive compounds. Its bromo and fluoro groups are reactive sites that can undergo further chemical transformations, leading to a variety of derivatives with potential applications in organic synthesis and material science .
Quantum Efficiency Measurement
The compound’s ability to undergo photoreduction makes it suitable for measuring quantum efficiency. This parameter is significant for evaluating the potential of photoreactive materials in various industrial applications, such as in the design of solar cells .
Study of Solvent Effects
4-Bromo-3-fluoro-4’-methoxybenzophenone is used to study the effects of solvents on photophysical and photochemical properties. Understanding how different environments influence these properties can lead to the design of more efficient and stable photoreactive systems .
properties
IUPAC Name |
(4-bromo-3-fluorophenyl)-(4-methoxyphenyl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrFO2/c1-18-11-5-2-9(3-6-11)14(17)10-4-7-12(15)13(16)8-10/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCBGXYKZLVCALQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641491 | |
Record name | (4-Bromo-3-fluorophenyl)(4-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-fluoro-4'-methoxybenzophenone | |
CAS RN |
760192-85-6 | |
Record name | (4-Bromo-3-fluorophenyl)(4-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.